

An In-depth Technical Guide to Halogenated Biphenyl Intermediates for Drug Discovery

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *3-Bromo-2-chloro-4-nitro-1,1'-biphenyl*

CAS No.: *919522-60-4*

Cat. No.: *B15171952*

[Get Quote](#)

Introduction: The Strategic Value of Halogenated Biphenyls

In the landscape of modern medicinal chemistry, the biphenyl scaffold is a "privileged structure," a molecular framework that frequently appears in biologically active compounds and marketed drugs.^[1] Its inherent structural rigidity and capacity for functionalization at multiple positions make it an ideal starting point for designing molecules that can effectively interact with biological targets.^[2] When this versatile scaffold is decorated with halogen atoms, its utility is significantly amplified. Halogenation is a powerful tool in drug design, used to modulate a molecule's physicochemical properties, including its lipophilicity, metabolic stability, and binding affinity.^{[3][4]} Halogen atoms can improve membrane permeability, block sites of metabolic attack, and participate in "halogen bonding," a specific type of non-covalent interaction that can enhance binding to target proteins.^{[4][5]}

This guide provides a comprehensive overview of halogenated biphenyl intermediates, from their strategic importance in drug design to the robust synthetic methodologies used for their preparation. We will delve into the causality behind experimental choices, provide detailed

protocols for key reactions, and discuss the critical aspects of characterization and metabolic considerations. This document is intended for researchers, scientists, and drug development professionals seeking to leverage these critical intermediates in their discovery programs.

The Biphenyl Moiety in Medicinal Chemistry: A Privileged Scaffold

The biphenyl unit is a cornerstone in the architecture of numerous therapeutic agents across a wide range of disease areas.^[6] Its presence can confer conformational rigidity, which is crucial for precise orientation within a target's binding site, and it provides a scaffold for appending other functional groups to optimize pharmacological activity.

Examples of Marketed Drugs Featuring a Biphenyl Scaffold:

Drug Name	Therapeutic Area	Role of Biphenyl Moiety
Valsartan	Antihypertensive	Forms the core structure that positions the tetrazole and acyl groups to antagonize the angiotensin II receptor. ^[1]
Flurbiprofen	Anti-inflammatory (NSAID)	The biphenyl unit is central to its inhibitory activity against cyclooxygenase (COX) enzymes. ^[7]
Sonidegib	Anticancer	The biphenyl system is a key component for binding to the Smoothened (SMO) receptor in the Hedgehog signaling pathway. ^[8]
Adapalene	Acne Treatment	A naphthoic acid derivative with a biphenyl substituent that acts as a third-generation topical retinoid.

The prevalence of this scaffold underscores its proven success in creating effective drug molecules.[9] Consequently, the development of efficient and scalable methods for synthesizing functionalized biphenyls, particularly halogenated variants, is of paramount importance in pharmaceutical process chemistry.[10]

The Strategic Role of Halogenation in Drug Design

The introduction of halogen atoms (F, Cl, Br, I) onto a biphenyl scaffold is a deliberate strategy to fine-tune its drug-like properties. Approximately one-third of drugs in clinical trials are halogenated, highlighting the significance of this approach.[3]

Key Contributions of Halogenation:

- **Modulation of Lipophilicity:** Halogens increase a compound's lipophilicity, which can enhance its ability to cross cell membranes and improve oral bioavailability.[4] The effect varies with the halogen, generally increasing from F to I.
- **Metabolic Blocking:** Placing a halogen, particularly fluorine, at a position susceptible to metabolic oxidation (e.g., by Cytochrome P450 enzymes) can block this pathway, thereby increasing the drug's half-life and duration of action.[3]
- **Enhanced Binding Affinity:** Halogens can participate in halogen bonding, where the electropositive region on the halogen atom interacts with a Lewis base (e.g., a carbonyl oxygen or a nitrogen atom) in the protein's binding pocket.[5] This can significantly increase binding affinity and potency.[4]
- **Conformational Control:** The steric bulk of halogens can influence the preferred conformation of the biphenyl rings, locking the molecule into a bioactive shape.

The choice of halogen and its position on the biphenyl ring are critical decisions driven by the specific objectives of the drug design program, balancing potency, selectivity, and pharmacokinetic properties.[11]

Core Synthetic Strategies: Palladium-Catalyzed Cross-Coupling

The most robust and versatile methods for constructing halogenated biphenyl intermediates are palladium-catalyzed cross-coupling reactions.^[12] These reactions have revolutionized organic synthesis, enabling the efficient formation of carbon-carbon and carbon-heteroatom bonds under relatively mild conditions.^{[12][13]}

```
graph "Catalytic_Cycle" { layout=neato; graph [overlap=false, splines=true, size="7.6,5",  
bgcolor="#F1F3F4"]; node [shape=box, style="rounded, filled", fontname="Helvetica",  
fontcolor="#202124", fillcolor="#FFFFFF"]; edge [fontname="Helvetica", color="#5F6368"];  
}
```

General catalytic cycle for Pd-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling: The Workhorse of Biphenyl Synthesis

The Suzuki-Miyaura reaction is the most widely employed method for synthesizing biphenyls due to its mild conditions, high functional group tolerance, and the commercial availability and stability of the requisite boronic acids or esters.^{[1][14]} The byproducts are generally inorganic and non-toxic, simplifying purification.^[14]

- **Causality:** The reaction's success hinges on the efficient transmetalation step between the organoboron compound and the palladium(II) complex. The choice of base is critical; it activates the organoboron species, facilitating this transfer. The selection of the palladium catalyst and ligand is dictated by the reactivity of the aryl halides. For less reactive aryl chlorides, more electron-rich and sterically hindered phosphine ligands are often required to promote the initial oxidative addition step.^{[10][15]}

Comparative Overview of Key Cross-Coupling Reactions

Reaction	Organometallic Reagent (Ar-M)	Key Advantages	Key Disadvantages
Suzuki-Miyaura	Boronic Acids/Esters (Ar-B(OR) ₂)	Mild conditions, stable reagents, non-toxic byproducts, broad functional group tolerance. [14]	Boronic acids can undergo side reactions (e.g., homocoupling, protodeboronation).
Stille	Organostannanes (Ar-SnR ₃)	High functional group tolerance, insensitive to water.	Toxicity of tin reagents and byproducts is a major concern, requiring careful handling and purification. [16]
Heck	Alkenes	Does not require pre-formed organometallic reagents.	Generally limited to vinylarenes for biphenyl synthesis; regioselectivity can be an issue. [14]
Negishi	Organozinc (Ar-ZnX)	High reactivity, allowing for coupling at lower temperatures.	Organozinc reagents are highly moisture and air-sensitive, requiring inert atmosphere techniques. [14]

Buchwald-Hartwig Amination: Forging the Critical C-N Bond

Many pharmaceuticals require an amine linkage to an aryl ring. The Buchwald-Hartwig amination has become the premier method for forming these C-N bonds.[\[17\]](#) It involves the palladium-catalyzed coupling of an amine with an aryl halide.[\[10\]](#)

- Causality: The development of this reaction was driven by the limitations of classical methods, which often required harsh conditions and had limited scope.[\[17\]](#) The key to a

successful Buchwald-Hartwig amination is the ligand on the palladium catalyst. Sterically hindered, electron-rich phosphine ligands (e.g., RuPhos, XPhos) are essential.^[10] They promote the reductive elimination step, which forms the C-N bond and regenerates the catalyst, and prevent the formation of inactive palladium complexes. The choice of base is also crucial for deprotonating the amine without causing unwanted side reactions, such as hydrolysis of the aryl halide.^[18]

Experimental Protocols: A Self-Validating System

The following protocols are designed to be self-validating, providing a robust starting point for synthesis. They include checks and considerations to ensure success.

Protocol: General Procedure for Suzuki-Miyaura Coupling

This protocol describes the synthesis of a halogenated biphenyl from an aryl bromide and a phenylboronic acid.

```
graph "Suzuki_Workflow" { rankdir=LR; graph [bgcolor="#F1F3F4", fontname="Helvetica"]; node [shape=box, style="rounded, filled", fontname="Helvetica", fontcolor="#202124", fillcolor="#FFFFFF"]; edge [color="#5F6368"];
```

Workflow for Suzuki-Miyaura coupling synthesis.

Materials:

- Halogenated Aryl Bromide (1.0 mmol, 1.0 equiv)
- Substituted Phenylboronic Acid (1.2 mmol, 1.2 equiv)
- Palladium Catalyst [e.g., Pd(PPh₃)₄] (0.03 mmol, 3 mol%)
- Base [e.g., Na₂CO₃ or K₂CO₃] (3.0 mmol, 3.0 equiv)
- Solvent System: Toluene/Ethanol/Water (e.g., 1:1:1 mixture, 5 mL)

Procedure:

- **Vessel Preparation:** To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the aryl bromide, phenylboronic acid, palladium catalyst, and base.
- **Inert Atmosphere:** Seal the flask with a septum, and purge the system with an inert gas (Nitrogen or Argon) for 10-15 minutes. This is critical to prevent oxidation of the Pd(0) catalyst.
- **Solvent Addition:** Add the degassed solvent system via syringe. Degassing (e.g., by sparging with argon for 20 minutes) helps to remove dissolved oxygen, which can degrade the catalyst.^[10]
- **Reaction:** Heat the mixture to reflux (typically 80-110 °C, depending on the solvent) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are often complete within 2-12 hours.
- **Workup:** Cool the reaction to room temperature. Dilute with water and transfer to a separatory funnel. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).
- **Washing:** Combine the organic layers and wash with water, then with brine to remove inorganic impurities.
- **Drying and Concentration:** Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
- **Purification:** Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure halogenated biphenyl.

Protocol: General Procedure for Buchwald-Hartwig Amination

This protocol describes the C-N coupling of a halogenated aryl bromide with a primary amine.

Materials:

- Halogenated Aryl Bromide (1.0 mmol, 1.0 equiv)
- Primary or Secondary Amine (1.2 mmol, 1.2 equiv)
- Palladium Pre-catalyst [e.g., Pd₂(dba)₃] (0.01-0.02 mmol, 1-2 mol%)
- Phosphine Ligand [e.g., RuPhos] (0.02-0.04 mmol, 2-4 mol%)
- Base [e.g., NaOt-Bu or LiHMDS] (1.4 mmol, 1.4 equiv)
- Anhydrous Solvent: Toluene or Dioxane (5 mL)

Procedure:

- Vessel Preparation: In a glovebox or under a flow of inert gas, add the palladium pre-catalyst, phosphine ligand, and base to an oven-dried reaction vessel. The use of a glovebox is highly recommended as the catalysts and strong bases are air and moisture sensitive.^[10]
- Reagent Addition: Add the aryl bromide and the anhydrous solvent. Stir for a few minutes until the solids dissolve and the catalyst is formed (often indicated by a color change).
- Nucleophile Addition: Add the amine to the reaction mixture.
- Reaction: Seal the vessel and heat to the desired temperature (typically 80-110 °C). Monitor the reaction by TLC or LC-MS until the starting aryl bromide is consumed.
- Workup: Cool the reaction to room temperature. Quench carefully by adding saturated aqueous ammonium chloride. Extract with an organic solvent (e.g., ethyl acetate or CH₂Cl₂).
- Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
- Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired aryl amine.

Characterization and Analytical Techniques

Confirmation of the structure and purity of the synthesized halogenated biphenyl intermediate is non-negotiable. A combination of spectroscopic and chromatographic methods is employed.

- Gas Chromatography (GC) and GC-Mass Spectrometry (GC-MS): These are powerful techniques for determining the purity and identity of volatile biphenyl compounds. GC provides quantitative information on purity, while GC-MS confirms the molecular weight of the product and its fragments.[\[19\]](#)
- High-Performance Liquid Chromatography (HPLC): Used to assess the purity of less volatile compounds and to monitor reaction progress.
- Nuclear Magnetic Resonance (NMR) Spectroscopy: ^1H and ^{13}C NMR are essential for unambiguous structure elucidation, confirming the connectivity of the atoms and the substitution pattern on the biphenyl rings.
- Phosphorimetry: Time-resolved phosphorimetry can be used for the analysis of mixtures of halogenated biphenyls.[\[20\]](#)

Metabolic Considerations and Safety Profile

While halogenation is beneficial for improving drug properties, it also necessitates a thorough evaluation of the metabolic fate and potential toxicity of the resulting compounds.

Metabolism via Cytochrome P450 (CYP) Enzymes

Cytochrome P450 enzymes are the primary catalysts for the oxidative metabolism of many drugs.[\[21\]](#) Halogenated aromatic compounds can undergo several P450-mediated reactions:

- Oxidative Dehalogenation: The P450 enzyme can directly oxidize the carbon-halogen bond, leading to the formation of a phenolic metabolite and the release of a halide ion.[\[22\]](#)[\[23\]](#)
- Reductive Dehalogenation: Under hypoxic (low oxygen) conditions, P450 enzymes can catalyze the reductive removal of a halogen, which can sometimes lead to the formation of reactive radical intermediates.[\[24\]](#)[\[25\]](#)
- Aromatic Hydroxylation: The enzyme may hydroxylate an unsubstituted position on the aromatic ring.

Understanding these pathways is crucial for predicting potential drug-drug interactions and for designing molecules with an optimal metabolic profile.

Toxicity and Safety

The term "halogenated biphenyl" can evoke concerns due to the well-documented toxicity of polychlorinated biphenyls (PCBs), which are persistent environmental pollutants.^{[26][27]} However, it is critical to distinguish these industrial chemicals from the specific, targeted halogenated biphenyls designed as pharmaceutical intermediates. Drug candidates undergo rigorous toxicological screening to ensure their safety. The structure-toxicity relationship is highly specific; the toxicity of PCBs is strongly dependent on the number and position of chlorine atoms, with specific congeners that resemble dioxin being the most toxic.^{[26][27]} Pharmaceutical intermediates are designed to avoid these toxicophores and are evaluated for safety throughout the development process.

Conclusion and Future Perspectives

Halogenated biphenyls are indispensable intermediates in modern drug discovery. Their value stems from the combination of a privileged biphenyl scaffold with the strategic placement of halogens to optimize pharmacokinetic and pharmacodynamic properties. Mastery of palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura and Buchwald-Hartwig aminations, is essential for any medicinal chemist working in this space.

Future advancements will likely focus on developing more sustainable and efficient catalytic systems, such as those using non-precious metals like iron or nickel, to reduce cost and environmental impact.^{[13][15]} Furthermore, the continued exploration of halogen bonding in rational drug design will undoubtedly lead to the discovery of new therapeutics with enhanced potency and selectivity, built upon the robust and versatile halogenated biphenyl core.

References

- New Horizons for Cross-Coupling Reactions - Pharmaceutical Technology. (2016, December 2). Pharmaceutical Technology.
- Duke, R. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. *Journal of Chemical and Pharmaceutical Research*, 16(4), 127.
- Various Authors. (n.d.). *Advances in Cross-Coupling Reactions*. MDPI Books.

- Blanco-Ania, D., & Buskes, M. J. J. (2022). Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. *Molecules*, 27(3), 705.
- Baltus, C. B. (2010).
- BenchChem. (2025).
- Doty, S. L., et al. (2000). Enhanced metabolism of halogenated hydrocarbons in transgenic plants containing mammalian cytochrome P450 2E1. *Proceedings of the National Academy of Sciences*, 97(12), 6287–6291.
- Shree Ganesh Remedies Limited. (n.d.).
- Singh, D., & Prajapati, S. M. (2020). Suzuki–Miyaura cross coupling reaction: recent advancements in catalysis and organic synthesis. *RSC Advances*, 10(49), 29734-29758.
- El-Mekkawy, A. M., et al. (2023). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. *RSC Advances*, 13(28), 19041-19083.
- Alonso, F., & Moglie, Y. (2020). Advances in Cross-Coupling Reactions. *Molecules*, 25(19), 4488.
- Wikipedia contributors. (n.d.).
- Request PDF. (2025, August 7). Buchwald—Hartwig Amination: A Modern Technology for the Synthesis of Intermediates and APIs (Active Pharmaceutical Intermediates).
- Lee, H., et al. (2024). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. *ACS Medicinal Chemistry Letters*, 15(1), 108-114.
- Corti, F., et al. (2021). Continuous flow Buchwald–Hartwig amination of a pharmaceutical intermediate. *Reaction Chemistry & Engineering*, 6(5), 875-882.
- Rylott, E. L., & Bruce, N. C. (2021). Reductive Cytochrome P450 Reactions and Their Potential Role in Bioremediation.
- Ghazi, R., et al. (1989). Cytochrome P-450 mediated reductive dehalogenation of the perhalogenated aromatic compound hexachlorobenzene. *Biochemical Pharmacology*, 38(19), 3331-3336.
- ResearchGate. (n.d.). Representative examples for biphenyl containing marketed drugs.
- da Silva, W. A., et al. (2023). Suzuki-Miyaura Cross-Coupling for Synthesis of Key Intermediates of Ketoprofen and Bifonazole Analogues. *ECSOC-27*.
- Request PDF. (2025, August 5). Oxidative Dehalogenation of Perhalogenated Benzenes by Cytochrome P450 Compound I.
- Deep, A., & Kumar, P. (2013). Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. *International Journal of Pharmaceutical Sciences and Research*, 4(5), 1666-1680.
- Gillet, R., et al. (2020). Flurbiprofen as a biphenyl scaffold for the design of small molecules binding to PD-L1 protein dimer. *Biochemical Pharmacology*, 178, 114042.

- Menon, V., & Thattai, D. (2018). Halogenase engineering and its utility in medicinal chemistry. *Biotechnology and Bioengineering*, 115(4), 823-835.
- ResearchGate. (n.d.). Compounds based on the biphenyl scaffold, originally identified by a....
- de Oliveira, R. B., et al. (2025, October 20). Halogen Atoms in the Modern Medicinal Chemistry: Hints for the Drug Design.
- Request PDF. (2025, August 5). Cytochrome P450-catalyzed oxidation of halogen-containing substrates.
- U.S. Environmental Protection Agency. (2025, April 24).
- O'Donnell, C. M., & Winefordner, J. D. (1973). Analysis of Mixtures of Halogenated Biphenyls by Pulsed Source, Time Resolved Phosphorimetry. *Analytical Chemistry*, 45(3), 609-610.
- Request PDF. (n.d.). Halogen Bond: Its Role beyond Drug-Target Binding Affinity for Drug Discovery and Development.
- NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 29).
- TutorChase. (n.d.). Why are halogens important in the pharmaceutical industry?.
- Ielo, L., et al. (2022). New Halogen-Containing Drugs Approved by FDA in 2021: An Overview on Their Syntheses and Pharmaceutical Use. *Molecules*, 27(5), 1637.
- Woo, L. W. L., et al. (2008). Non-steroidal aromatase inhibitors based on a biphenyl scaffold: synthesis, in vitro SAR, and molecular modelling. *Bioorganic & Medicinal Chemistry*, 16(8), 4449-4461.
- Siwek, A., et al. (2022). New, Eco-Friendly Method for Synthesis of 3-Chlorophenyl and 1,1'-Biphenyl Piperazinylhexyl Trazodone Analogues with Dual 5-HT_{1A}/5-HT₇ Affinity and Its Antidepressant-like Activity. *Molecules*, 27(21), 7311.
- Zhang, Y., et al. (2025). Halogenation-Driven Discovery of Halomethylene-Biphenyl-Diarylpyrimidines as Potent HIV-1 Non-Nucleoside Reverse Transcriptase Inhibitors with Improved Safety and PK Profiles. *Journal of Medicinal Chemistry*, 68(15), 15358-15371.
- PharmaBlock. (n.d.).
- Robertson, L. W., et al. (1982). Halogenated biphenyls: molecular toxicology. *Canadian Journal of Physiology and Pharmacology*, 60(8), 1059-1071.
- de Boer, J., et al. (2002). Determination of polychlorinated biphenyls (PCBs) in sediment and biota.
- Altarawneh, M., & Dlugogorski, B. Z. (2025, May 8).
- Hernandez, M. Z., et al. (2019). Halogens in Protein–Ligand Binding Mechanism: A Structural Perspective. *Journal of Medicinal Chemistry*, 62(10), 4833-4849.
- Robertson, L. W., et al. (n.d.). Halogenated biphenyls: molecular toxicology. Canadian Science Publishing.
- Berger, U., et al. (2003). Two Trace Analytical Methods for Determination of Hydroxylated PCBs and Other Halogenated Phenolic Compounds in Eggs from Norwegian Birds of Prey. *Analytical Chemistry*, 75(24), 6965-6973.

- Kümmerer, K., & Hempel, M. (2023). Halogenation of Pharmaceuticals Is an Impediment to Ready Biodegradability. *Pharmaceuticals*, 16(7), 963.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. gala.gre.ac.uk [gala.gre.ac.uk]
- 2. nbinno.com [nbinno.com]
- 3. Halogenase engineering and its utility in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
- 4. tutorchase.com [tutorchase.com]
- 5. namiki-s.co.jp [namiki-s.co.jp]
- 6. Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties - Arabian Journal of Chemistry [arabjchem.org]
- 7. Flurbiprofen as a biphenyl scaffold for the design of small molecules binding to PD-L1 protein dimer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. researchgate.net [researchgate.net]
- 10. mdpi.com [mdpi.com]
- 11. researchgate.net [researchgate.net]
- 12. jocpr.com [jocpr.com]
- 13. pharmtech.com [pharmtech.com]
- 14. benchchem.com [benchchem.com]
- 15. Suzuki–Miyaura cross coupling reaction: recent advancements in catalysis and organic synthesis - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
- 16. mdpi.com [mdpi.com]
- 17. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

- 18. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC [pmc.ncbi.nlm.nih.gov]
- 19. CLU-IN | Contaminants > Polychlorinated Biphenyls (PCBs) > Detection and Site Characterization [clu.in.org]
- 20. pubs.acs.org [pubs.acs.org]
- 21. pnas.org [pnas.org]
- 22. researchgate.net [researchgate.net]
- 23. researchgate.net [researchgate.net]
- 24. Frontiers | Reductive Cytochrome P450 Reactions and Their Potential Role in Bioremediation [frontiersin.org]
- 25. Cytochrome P-450 mediated reductive dehalogenation of the perhalogenated aromatic compound hexachlorobenzene - PubMed [pubmed.ncbi.nlm.nih.gov]
- 26. Halogenated biphenyls: molecular toxicology - PubMed [pubmed.ncbi.nlm.nih.gov]
- 27. cdnsciencepub.com [cdnsciencepub.com]
- To cite this document: BenchChem. [An In-depth Technical Guide to Halogenated Biphenyl Intermediates for Drug Discovery]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15171952/docs#an-in-depth-technical-guide-to-halogenated-biphenyl-intermediates-for-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)